Cas no 2283000-18-8 (3-[tert-Butoxycarbonyl(methyl)amino]-1,1-dioxo-thietane-3-carboxylic acid)

• Product Name: 3-[tert-Butoxycarbonyl(methyl)amino]-1,1-dioxo-thietane-3-carboxylic acid
• CAS No: 2283000-18-8
• MF: C₁₀H₁₇NO₆S
• MW: 279.310082197189
• MDL: MFCD34576705
• CID: 5204078
• PubChem ID: 154703365
• Update Time: 2026-03-06

3-[tert-Butoxycarbonyl(methyl)amino]-1,1-dioxo-thietane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thietanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, 1,1-dioxide
• 3-[tert-Butoxycarbonyl(methyl)amino]-1,1-dioxo-thietane-3-carboxylic acid
• 3-{[(tert-butoxy)carbonyl](methyl)amino}-1,1-dioxo-1lambda6-thietane-3-carboxylic acid

• MDL： MFCD34576705
• Inchi： 1S/C10H17NO6S/c1-9(2,3)17-8(14)11(4)10(7(12)13)5-18(15,16)6-10/h5-6H2,1-4H3,(H,12,13)
• InChI Key： SQJHOVDPGYCZQA-UHFFFAOYSA-N
• SMILES： S1(CC(C(=O)O)(C1)N(C(=O)OC(C)(C)C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 458
• XLogP3: -0.3
• Topological Polar Surface Area: 109